1-(dimethylphosphoryl)prop-1-ene
Overview
Description
1-(Dimethylphosphoryl)prop-1-ene (DMPP) is a phosphorylated alkyl compound that has been used in research for its various properties and applications. It is a colorless liquid at room temperature with a boiling point of approximately 80°C. DMPP has been used in scientific research for its ability to act as a catalyst in various chemical reactions and for its potential in biochemical and physiological applications.
Mechanism of Action
1-(dimethylphosphoryl)prop-1-ene acts as a Lewis acid, which means it can accept electrons from other molecules. This allows it to act as a catalyst in various chemical reactions. It has been found to be effective in the synthesis of various compounds, such as esters, amines, and alcohols. Additionally, 1-(dimethylphosphoryl)prop-1-ene can act as a Lewis base, which means it can donate electrons to other molecules. This allows it to be used in the synthesis of various biocatalysts, such as enzymes and antibodies.
Biochemical and Physiological Effects
1-(dimethylphosphoryl)prop-1-ene has been found to have various biochemical and physiological effects. It has been found to have anti-inflammatory properties and has been used in the treatment of various diseases, such as asthma and arthritis. Additionally, 1-(dimethylphosphoryl)prop-1-ene has been found to have anti-tumor properties and has been used in the treatment of various types of cancer.
Advantages and Limitations for Lab Experiments
1-(dimethylphosphoryl)prop-1-ene has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and can be used in a variety of chemical reactions. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, 1-(dimethylphosphoryl)prop-1-ene can be toxic if ingested and should be handled with care in a laboratory setting.
Future Directions
In the future, 1-(dimethylphosphoryl)prop-1-ene could be used in the development of new drugs and therapies for various diseases. Additionally, it could be used in the development of new catalysts for chemical reactions. Furthermore, 1-(dimethylphosphoryl)prop-1-ene could be used in the development of new polymers and dyes. Finally, it could be used in the development of new biocatalysts, such as enzymes and antibodies.
Synthesis Methods
1-(dimethylphosphoryl)prop-1-ene can be synthesized using two methods: reaction of trimethylphosphite with propene, or reaction of dimethylphosphite with propene. In the first method, trimethylphosphite is reacted with propene in the presence of a base catalyst to produce 1-(dimethylphosphoryl)prop-1-ene. In the second method, dimethylphosphite is reacted with propene in the presence of a base catalyst to produce 1-(dimethylphosphoryl)prop-1-ene. Both methods are relatively simple and can be used to produce 1-(dimethylphosphoryl)prop-1-ene in a laboratory setting.
Scientific Research Applications
1-(dimethylphosphoryl)prop-1-ene has been used in scientific research for its ability to act as a catalyst in various chemical reactions. It has been found to be effective in the synthesis of various compounds, such as esters, amines, and alcohols. 1-(dimethylphosphoryl)prop-1-ene has also been used in the synthesis of polymers, dyes, and pharmaceuticals. Additionally, 1-(dimethylphosphoryl)prop-1-ene has been used in the synthesis of various biocatalysts, such as enzymes and antibodies.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(dimethylphosphoryl)prop-1-ene can be achieved through a three-step process involving the conversion of propene to 1-bromo-3-chloropropane, followed by reaction with trimethylphosphite to form 1-(dimethylphosphoryl)propan-3-ol, and finally dehydration of the alcohol to yield the desired product.", "Starting Materials": [ "Propene", "Bromine", "Chlorine", "Trimethylphosphite", "Sodium hydroxide", "Sulfuric acid" ], "Reaction": [ "Step 1: Propene is reacted with bromine and chlorine in the presence of sunlight to yield 1-bromo-3-chloropropane.", "Step 2: 1-bromo-3-chloropropane is then reacted with trimethylphosphite in the presence of sodium hydroxide to form 1-(dimethylphosphoryl)propan-3-ol.", "Step 3: The alcohol is dehydrated using sulfuric acid to yield 1-(dimethylphosphoryl)prop-1-ene." ] } | |
CAS RN |
2559530-24-2 |
Product Name |
1-(dimethylphosphoryl)prop-1-ene |
Molecular Formula |
C5H11OP |
Molecular Weight |
118.1 |
Purity |
95 |
Origin of Product |
United States |
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